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Compound of Interest

Compound Name: 4-Butylcyclohexanol

Cat. No.: B1275744

Essential protocols for the safe handling, storage, and disposal of 4-Butylcyclohexanol,
ensuring the protection of laboratory personnel and the integrity of research.

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and efficient laboratory environment is paramount. This guide provides immediate, essential
safety and logistical information for handling 4-Butylcyclohexanol, a common fragrance
ingredient and chemical intermediate. Adherence to these procedures will minimize risks and
streamline your workflow.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling 4-Butylcyclohexanol, a combination of personal protective equipment and
engineering controls is crucial to ensure safety. The primary hazard associated with this
chemical is serious eye irritation.[1][2][3]

Engineering Controls:

o Work in a well-ventilated area.[1][4][5] The use of a local exhaust ventilation system is
recommended to prevent the dispersion of dust.[6]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[4][7]
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Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Tightly fitting safety goggles or

safety glasses with side- To prevent eye contact, which
Eye/Face Protection shields conforming to EN 166 can cause serious irritation.[1]
(EU) or NIOSH (US) [2][3]

standards.[1][4]

Wear appropriate protective

gloves and clothing to prevent o )
_ . . To avoid direct contact with the
Skin Protection skin exposure.[4][7] i
skin.
Impervious clothing is

recommended.[1]

Not typically required in a well-
ventilated area. If dust
formation is likely or if irritation ) )
) ) ) ) To prevent inhalation of dust
Respiratory Protection is experienced, a
NIOSH/MSHA approved

respirator should be worn.[1][2]

[4]

particles.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 4-Butylcyclohexanol will ensure safety and efficiency
throughout the experimental process.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][7]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4][7]
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. Handling and Use:

Before handling, ensure all necessary PPE is worn correctly.

Avoid the formation of dust and aerosols.[1][4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Wash hands thoroughly after handling the substance.[1][2][5]

Do not eat, drink, or smoke in the work area.[2][5]

. Accidental Release Measures:

In case of a spill, evacuate personnel from the area.

Avoid breathing dust.[2]

Wear appropriate PPE, including respiratory protection if necessary.

For dry spills, use dry clean-up procedures to avoid generating dust.[2] Cover the powder
spill with a plastic sheet or tarp to minimize spreading.[4]

Collect the spilled material mechanically and place it in a suitable, closed container for
disposal.[1][4][5]

Prevent the substance from entering drains.[1][6]

. First Aid Procedures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

[3][6]

If on skin: Wash with plenty of soap and water.[1][4][5] If skin irritation occurs, seek medical
attention.[6]

If inhaled: Move the person into fresh air.[1][5][6]
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« If swallowed: Rinse mouth with water.[1] Call a poison center or doctor if you feel unwell.[5]

[6]

Disposal Plan

Proper disposal of 4-Butylcyclohexanol and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of 4-Butylcyclohexanol by entrusting it to a licensed waste
disposal company.[6] All disposal practices must be in accordance with local, state, and
federal regulations.

» Contaminated Packaging: Before disposing of the container, ensure it is completely empty.[6]
Dispose of the contaminated packaging in accordance with local and national regulations.[6]

o Contaminated PPE: Used gloves, clothing, and other contaminated materials should be
collected in a designated, labeled container and disposed of as chemical waste.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Butylcyclohexanol.

Property Value

Chemical Formula C10H200

Molecular Weight 156.27 g/mol

Appearance Solid, Powder[1]

Melting Point 62 - 70 °C (144 - 158 °F)

Boiling Point 110 - 115 °C (230 - 239 °F) at 20 hPa
Flash Point 105 °C (221 °F) - closed cup[7]
Water Solubility 0.264 g/L at 20 °C (68 °F)
Occupational Exposure Limits No data available.[1][4]
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Workflow for Handling 4-Butylcyclohexanol

Workflow for Safe Handling of 4-Butylcyclohexanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 4-Butylcyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275744#personal-protective-equipment-for-
handling-4-butylcyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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